(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C23H24N4O6S3/c1-4-11-27-20-10-9-19(35(24,29)30)12-21(20)34-23(27)25-22(28)17-5-7-18(8-6-17)36(31,32)26-13-15(2)33-16(3)14-26/h1,5-10,12,15-16H,11,13-14H2,2-3H3,(H2,24,29,30)
• InChI Key: XXJRZVDBQKSIMG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)N)CC#C
• Molecular Formula: C23H24N4O6S3
• Molecular Weight: 548.7 g/mol
• CAS No.: 865182-15-6

Description

(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H24N4O6S3 and its molecular weight is 548.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

• Pro-apoptotic Indapamide Derivatives as Anticancer Agents : Compounds related to (Z)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide have demonstrated pro-apoptotic activity, particularly against melanoma cell lines. One derivative exhibited significant growth inhibition and anticancer activity with IC50 values of 85–95 µM against the melanoma cancer cell line MDA–MB435 (Yılmaz et al., 2015).

Antimicrobial Properties

• Sulfonamido Quinazolinyl Imidazole for Antimicrobial Screening : Compounds containing elements similar to the query compound have been synthesized and exhibited significant antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities (Patel et al., 2009).

Enzyme Inhibitory Potential

• Sulfonamides with Benzodioxane and Acetamide Moieties : Derivatives of the query compound have been synthesized and showed substantial inhibitory activity against yeast -glucosidase and weak activity against acetylcholinesterase (Abbasi et al., 2019).

Anticancer Agents based on Bioisostere

• Novel PI3K Inhibitors and Anticancer Agents : Derivatives of the compound have been synthesized as novel PI3K inhibitors, showing significant antiproliferative activities in vitro against various human cancer cell lines (Shao et al., 2014).